Cas no 2368871-47-8 (hydrochloride)

• Product Name: hydrochloride
• CAS No: 2368871-47-8
• MF: C₁₀H₁₆ClNOS
• MW: 233.758140563965
• MDL: MFCD31714239
• CID: 5204189
• Update Time: 2026-03-06

hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxy-benzylsulfanyl)-ethylamine
• hydrochloride

• MDL： MFCD31714239
• Inchi： 1S/C10H15NOS.ClH/c1-12-10-4-2-3-9(7-10)8-13-6-5-11;/h2-4,7H,5-6,8,11H2,1H3;1H
• InChI Key： AOXYCCWTZVXMFZ-UHFFFAOYSA-N
• SMILES： Cl.S(CCN)CC1C=CC=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 132
• Topological Polar Surface Area: 60.6

Additional information on hydrochloride

Hydrochloride: A Comprehensive Overview of CAS No 2368871-47-8

The compound identified by the CAS registry number 2368871-47-8 is commonly referred to as hydrochloride. This chemical entity has garnered significant attention in various scientific and industrial domains due to its versatile applications and unique properties. In this article, we delve into the latest research findings, structural characteristics, and practical uses of hydrochloride, providing a detailed and up-to-date analysis.

Hydrochloride is a salt formed by the reaction of hydrochloric acid (HCl) with a base. Its chemical structure typically involves a cation paired with the chloride ion (Cl⁻). The CAS number 2368871-47-8 specifically refers to a particular hydrochloride compound, which may vary depending on the parent base used in its formation. Recent studies have highlighted the importance of understanding the stereochemistry and solubility properties of hydrochlorides, particularly in pharmaceutical applications.

One of the most notable advancements in hydrochloride research involves its role in drug delivery systems. Scientists have explored the use of hydrochloride salts to enhance the bioavailability of medications. For instance, certain drugs are formulated as hydrochlorides to improve their stability and absorption rates within the human body. This approach has been validated through numerous clinical trials, demonstrating its efficacy in treating various medical conditions.

Moreover, hydrochloride has found extensive applications in the field of materials science. Researchers have investigated its potential as a catalyst in organic synthesis reactions. The ability of hydrochlorides to facilitate reactions under mild conditions has made them invaluable in the production of fine chemicals and advanced materials. Recent breakthroughs in this area have been documented in high-impact journals, underscoring their significance in modern chemistry.

The synthesis of hydrochloride involves a straightforward process where a base is neutralized by hydrochloric acid. However, optimizing this process remains a focal point for chemists aiming to achieve higher yields and purities. Innovations such as continuous-flow reactors and green chemistry methodologies have been employed to streamline hydrochloride production, aligning with global sustainability goals.

In terms of safety considerations, handling hydrochloride requires adherence to standard laboratory protocols. While it is not classified as a hazardous substance under normal conditions, proper precautions should be taken to avoid exposure to concentrated solutions or prolonged contact with skin. Regulatory bodies have established guidelines for the safe use and disposal of hydrochlorides, ensuring compliance with environmental standards.

Looking ahead, ongoing research into hydrochloride continues to uncover new opportunities across diverse industries. From pharmaceuticals to materials science, its adaptability makes it a cornerstone of contemporary chemical innovation. As technology advances, we can expect further enhancements in its synthesis methods and applications, solidifying its role as an essential compound in both academic and industrial settings.